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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911

Essential Safety and Handling Guide for 1-
Acetylcyclohexene

This document provides immediate, essential safety protocols and logistical guidance for the
handling and disposal of 1-Acetylcyclohexene. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory operations.

Hazard Identification and Chemical Properties

1-Acetylcyclohexene is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3] The toxicological properties of this chemical have not been fully investigated,
warranting cautious handling at all times.[1] It is classified as a Category 4 combustible liquid.

[4]

Table 1: GHS Hazard Classification
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Hazard Class Category Signal Word Hazard Statement

o ) H227: Combustible
Flammable Liquids 4 Warning o

liquid[2]
Skin ) H315: Causes skin
) o 2 Warning o
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
o 2A Warning o
Damage/Eye Irritation eye irritation[2]
Table 2: Physical and Chemical Properties

Property Value
Appearance Clear to very slight yellow liquid[1][3]
Molecular Formula CsH120[2]
Molecular Weight 124.18 g/mol [2]
Flash Point 65 °C / 149 °F[1][4]
Boiling Point 201-202 °C at 760 mmHg[4]
Density 0.966 g/mL at 25 °C
Storage Class 10 (Combustible liquids)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Acetylcyclohexene to prevent
exposure.

Table 3: Recommended Personal Protective Equipment
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Area of Protection

Specification

Rationale

Chemical safety goggles or

eyeglasses compliant with

Protects against splashes and

Eye & Face OSHA 29 CFR 1910.133 or S
eye irritation.[1]
European Standard EN166.[1]
[4]
Nitrile gloves, flame-resistant
) lab coat, and other protective Prevents direct contact and
Skin & Body

clothing to prevent skin
exposure.[1][4][5]

skin irritation.[1]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., Type ABEK
filter) is required if ventilation is
inadequate, exposure limits
are exceeded, or irritation is

experienced.[1]

Protects against inhalation and

respiratory tract irritation.[1]

Operational and Disposal Plan

A systematic approach to handling, storage, and disposal is critical for safety.

» Ventilation: Always handle 1-Acetylcyclohexene inside a certified chemical fume hood with

adequate general or local explosion-proof ventilation.[1]

o Safety Equipment: Ensure an eyewash station, safety shower, and a Class B fire

extinguisher (suitable for flammable liquids) are readily accessible.

« Ignition Sources: Before handling, remove all potential ignition sources, including heat,

sparks, and open flames from the work area.[4][6]

e Don all required PPE as specified in Table 3.

» Dispense the required amount of the chemical from its storage container into a labeled,

appropriate reaction vessel within the fume hood.
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o Keep the primary container tightly closed when not in use.[1]
e Avoid direct contact, inhalation, and ingestion.[1]

o After handling, wash hands and any potentially exposed skin thoroughly with soap and
water.[1]

» Remove contaminated clothing immediately and wash it before reuse.[1]
e Store in a cool, dry, and well-ventilated area away from sources of ignition.[1][4]
o Keep the container tightly closed to prevent the release of vapors.[1]

o Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[1][4]

e Evacuate all non-essential personnel from the spill area.

e Remove all ignition sources immediately.[4][6]

o Wearing full PPE, contain the spill.

» Absorb the spill using an inert, non-combustible material like vermiculite, sand, or earth.[1]

o Collect the absorbed material using non-sparking tools and place it into a suitable, closed,
and properly labeled container for hazardous waste disposal.[1][4]

o Clean the spill area thoroughly.
» All waste containing 1-Acetylcyclohexene must be treated as hazardous waste.[1][4]

» Dispose of the chemical and its container in accordance with all applicable federal, state,
and local hazardous waste regulations.[1][4]

» Do not dispose of it down the drain.[6] Chemical waste generators are responsible for
determining the correct waste classification.[1]

Emergency First Aid Protocols
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Immediate action is required in case of exposure.

Table 4: First Aid Measures

Exposure Route Procedure

Move the victim to fresh air immediately. If
) breathing is difficult, administer oxygen. If not
Inhalation _ . o 0
breathing, provide artificial respiration. Seek

immediate medical attention.[1]

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing all
Skin Contact ) . .
contaminated clothing and shoes. Seek medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or
Ingestion milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Chemical Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-
Acetylcyclohexene.
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1. Preparation
- Verify Fume Hood
- Check Safety Equipment
- Remove Ignition Sources

2. Don PPE
- Safety Goggles

- Nitrile Gloves
- Lab Coat

3. Chemical Handling
(Inside Fume Hood) -
- Dispense Chemical

- Keep Container Closed

)

|
ilf Spill Occurs
|
|

If Exposure Occurs

Spill Response
- Evacuate & Ventilate
- Absorb with Inert Material
- Collect for Disposal

First Aid

4. Use in Procedure - Follow Protocol (Table 4)

- Seek Medical Attention

5. Storage 6. Waste Disposal
- Cool, Dry, Ventilated - Collect in Labeled Container
- Away from Incompatibles - Follow Hazardous Waste Rules

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Acetylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1328911?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/86357.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Acetylcyclohexene
https://haz-map.com/Agents/19312
https://www.fishersci.com/store/msds?partNumber=AC102500250&countryCode=US&language=en
https://www.benchchem.com/jp/product/b1328911
https://www.chemicalbook.com/msds/1-acetyl-1-cyclohexene.htm
https://www.benchchem.com/product/b1328911#personal-protective-equipment-for-handling-1-acetylcyclohexene
https://www.benchchem.com/product/b1328911#personal-protective-equipment-for-handling-1-acetylcyclohexene
https://www.benchchem.com/product/b1328911#personal-protective-equipment-for-handling-1-acetylcyclohexene
https://www.benchchem.com/product/b1328911#personal-protective-equipment-for-handling-1-acetylcyclohexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328911?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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